Octahydropyrazino[2,1-c][1,4]oxazine dihydrochloride
Overview
Description
Octahydropyrazino[2,1-c][1,4]oxazine dihydrochloride (OHPD) is an organic compound that belongs to the family of heterocyclic compounds. It is a highly versatile compound, which has been extensively studied for its various applications in the fields of medicine, biology, and chemistry. OHPD has been found to possess a wide range of biological activities, including anti-inflammatory, anti-cancer, and anti-fungal activities. In addition, OHPD has been found to have potential applications in the field of analytical chemistry due to its unique structure and reactivity.
Scientific Research Applications
Medicine
Octahydropyrazino[2,1-c][1,4]oxazine dihydrochloride: is explored in medicinal chemistry for its potential therapeutic applications. Its structural complexity and unique chemical properties make it a candidate for drug design and discovery. It could be involved in the synthesis of compounds with specific pharmacological activities, such as enzyme inhibition or receptor modulation .
Agriculture
In the agricultural sector, compounds like Octahydropyrazino[2,1-c][1,4]oxazine dihydrochloride may be studied for their potential use as growth promoters or pesticides. Their efficacy in controlling pests or enhancing crop yield through molecular interactions with plant physiology is a significant area of research .
Material Science
This compound’s applications in material science could involve the development of new materials with enhanced properties. For instance, it might contribute to the synthesis of polymers or coatings with specific characteristics like increased durability or resistance to environmental factors .
Environmental Science
Research in environmental science might utilize Octahydropyrazino[2,1-c][1,4]oxazine dihydrochloride to develop sensors or assays for detecting environmental pollutants. Its reactivity with various substances could be harnessed to create sensitive and selective detection methods .
Biochemistry
In biochemistry, the compound could be used to study enzyme mechanisms or metabolic pathways. Its ability to interact with biological molecules may provide insights into the functioning of cells and organisms at the molecular level .
Pharmacology
Octahydropyrazino[2,1-c][1,4]oxazine dihydrochloride: may have pharmacological applications in the design of new drugs. Its potential to modulate biological pathways could lead to the development of medications for diseases that currently have limited treatment options .
Analytical Chemistry
The compound’s role in analytical chemistry could involve the development of new analytical methods for compound detection and quantification. Its unique properties might be used to improve the sensitivity and specificity of analytical techniques .
properties
IUPAC Name |
1,3,4,6,7,8,9,9a-octahydropyrazino[2,1-c][1,4]oxazine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O.2ClH/c1-2-9-3-4-10-6-7(9)5-8-1;;/h7-8H,1-6H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NTFPIALZQJURCZ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN2CCOCC2CN1.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Octahydropyrazino[2,1-c][1,4]oxazine dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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